2-methoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate

• Molecular Formula: C24H19NO6S
• Molecular Weight: 449.5 g/mol
• IUPAC Name: [2-methoxy-4-[(Z)-(5-oxo-2-phenyl-1,3-oxazol-4-ylidene)methyl]phenyl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C24H19NO6S/c1-16-8-11-19(12-9-16)32(27,28)31-21-13-10-17(15-22(21)29-2)14-20-24(26)30-23(25-20)18-6-4-3-5-7-18/h3-15H,1-2H3/b20-14-
• InChI Key: XBPQRBYKKXGGJA-ZHZULCJRSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=C(C=C2)/C=C\3/C(=O)OC(=N3)C4=CC=CC=C4)OC
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=C(C=C2)C=C3C(=O)OC(=N3)C4=CC=CC=C4)OC

Description

2-methoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate is a chemical compound that has been used in scientific research for various purposes.

Mechanism of Action

The mechanism of action of 2-methoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate involves the inhibition of the NF-κB pathway, which is involved in the regulation of cell survival and inflammation. The compound has been shown to inhibit the activation of NF-κB, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-methoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate can induce apoptosis in cancer cells through the activation of caspase-3 and caspase-9, which are enzymes involved in the process of programmed cell death. The compound has also been shown to inhibit the growth of bacteria and fungi, suggesting potential applications as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate in lab experiments is its potential as an anti-cancer agent. However, one limitation is that the compound has not yet been extensively studied in vivo, and further research is needed to determine its safety and efficacy.

Future Directions

For the research on 2-methoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate include investigating its potential as an anti-inflammatory agent, as well as its ability to inhibit the growth of other types of cancer cells. Further research is also needed to determine the optimal dosage and delivery method for the compound, as well as its potential side effects and interactions with other drugs.

Synthesis Methods

The synthesis method for 2-methoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate involves the reaction of 2-methoxy-4-methylbenzenesulfonyl chloride with 5-oxo-2-phenyl-1,3-oxazolidine-4-carbaldehyde in the presence of a base such as triethylamine. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

2-methoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate has been used in scientific research for its potential as an anti-cancer agent. Studies have shown that the compound can induce apoptosis, or programmed cell death, in cancer cells. It has also been investigated for its potential as an anti-inflammatory agent and for its ability to inhibit the growth of bacteria and fungi.